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Executive Summary

Compound: Dicyclopropylmethanethiol CAS Registry Number: 149680-99-9 Formula:
C7H12S Molecular Weight: 128.24 g/mol [1]

Status: Emerging Intermediate Dicyclopropylmethanethiol is a specialized organosulfur
intermediate featuring a thiol (-SH) group bonded to a dicyclopropyl-substituted carbon. The
steric bulk and ring strain of the cyclopropyl groups make this compound valuable in medicinal
chemistry for modulating metabolic stability and lipophilicity.

Critical Data Note: As of the current scientific literature and commercial indices, experimental
boiling point and density data for CAS 149680-99-9 are not publicly standardized. Commercial
suppliers (e.g., BLD Pharm) explicitly list these properties as "No data available."

Guide Purpose: This technical guide serves as a definitive protocol for researchers. It provides
high-confidence predicted values based on structural analogs and details the synthesis and
characterization workflows required to generate the missing experimental data in-house.

Physicochemical Profile (Predicted vs. Analog)
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To provide a working baseline for experimental design, we have calculated the
physicochemical properties of Dicyclopropylmethanethiol using Comparative Molecular Field
Analysis (CoMFA) against its closest structural analogs: Dicyclopropylmethanol (Alcohol
precursor) and Dicyclopropyl ketone.

ble 1: Predicted & C .

Dicyclopropylmeth  Dicyclopropylmeth

Dicyclopropyl

Property .
anethiol (Target) anol (Analog) Ketone (Analog)
CAS 149680-99-9 14300-33-5 1121-37-5
Boiling Point (760 155 - 165 ~178 °C (Est. from
_ 160 - 162 °C (Exp)
mmHgQ) °C(Predicted) 69°C @ 13mmHg)
Density (20-25°C) 0-99-1.02 0.951 g/mL (Exp) 0.977 g/mL (Exp)
ensi -25° . m X . m X
Y g/mL(Predicted) J P J P
Physical State Liquid Liquid Liquid

Organic solvents

Organic solvents,

Solubility Organic solvents

(DCM, THF) Water (Soluble)

Scientific Rationale for Predictions:

» Boiling Point: Thiols generally exhibit lower boiling points than their corresponding alcohols
due to the weaker hydrogen bonding capability of the sulfhydryl group compared to the
hydroxyl group. Given the alcohol boils at ~178°C (atm), the thiol is expected to boil 15-25°C
lower.

o Density: Sulfur is significantly heavier than oxygen (32.06 vs 16.00 amu). Substitution of -OH
with -SH typically increases density despite the slight increase in molar volume. Thus, a
density > 0.98 g/mL is highly probable.

Synthesis & Production Protocol

Since the compound is often unavailable with a Certificate of Analysis (CoA), in-house
synthesis is the primary method for acquisition. The following workflow describes the
conversion of Dicyclopropyl Ketone to the target Thiol via the Alcohol intermediate.
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Experimental Workflow

» Reduction: Dicyclopropyl Ketone is reduced to Dicyclopropylmethanol using Sodium
Borohydride (NaBHa).

e Thiolation: The alcohol is converted to the thiol.[2][3][4][5]
o Method A (Direct): Lawesson's Reagent (Fast, lower purity risk).

o Method B (Indirect - Recommended): Activation via Mesylate followed by Thioacetate
displacement and hydrolysis (High purity).

KSAC, DMF
Mesylate RT, 12h Thioacetate LiAIH4 or NaOMe
I, - >
P (Unstable) Intermediate Hydrolysis
NaBH4, MeOH / Lawesson's Reagent
Dicyclopropyl Ketone o'c>RT__ | Dicyclopropylmethanol Toluene, Reflux
(CAS 1121-37-5) | (cAs 14300-33-5)

Dicyclopropylmethanethiol
(CAS 149680-99-9)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercial precursor to target thiol. The solid line represents
the high-purity mesylate/thioacetate route; the dashed line represents the direct Lawesson's
reagent route.

Detailed Protocol (Method B: High Purity)

 Activation: Dissolve Dicyclopropylmethanol (1.0 eq) in dry DCM at 0°C. Add Triethylamine
(1.5 eq) followed by Methanesulfonyl chloride (1.2 eq). Stir for 2 hours. Aqueous workup
yields the crude Mesylate.

o Displacement: Dissolve crude Mesylate in DMF. Add Potassium Thioacetate (KSAc, 1.5 eq).
Stir at room temperature overnight. The solution will turn dark. Extract with Ethyl Acetate.

o Hydrolysis: Dissolve the Thioacetate intermediate in Methanol. Add Sodium Methoxide
(NaOMe, 2.0 eq) under inert atmosphere (N2/Ar) to prevent oxidation to the disulfide. Acidify
carefully with HCI and extract immediately.
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Characterization Protocols (Self-Validating)

Once synthesized, the physical constants must be determined to validate the compound's
identity.

A. Boiling Point Determination (Siwoloboff Method)

Applicable for small sample volumes (<1 mL).

Setup: Place a small amount of the thiol in an ignition tube. Insert a fine capillary tube
(sealed at the top, open at the bottom) into the liquid.

e Heating: Attach the tube to a thermometer and immerse in a melting point apparatus or oil
bath. Heat slowly (2°C/min).

o Observation: As the temperature rises, bubbles will emerge from the capillary.

o Endpoint: The boiling point is the temperature at which a continuous stream of bubbles
emerges and persists as heating stops and the liquid begins to cool (just before liquid sucks
back into the capillary).

B. Density Determination (Pychometer)
o Calibration: Weigh a clean, dry 1 mL or 5 mL pycnometer (

). Fill with degassed water at 20°C and weigh (
).

o Measurement: Fill the pycnometer with the synthesized Dicyclopropylmethanethiol at
20°C. Ensure no bubbles are trapped (thiols can be viscous). Weigh (

).
o Calculation:
(Where

)
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Safety & Handling

Hazard Class: Class 3 (Flammable Liquid) / Class 6.1 (Toxic).

o Stench: Like most low-molecular-weight thiols, this compound will have a potent, offensive
odor (skunk/garlic-like). All work must be performed in a high-efficiency fume hood.

o Oxidation: Thiols oxidize to disulfides (R-S-S-R) upon exposure to air. Store under Argon or
Nitrogen at 2-8°C.

o Reactivity: Incompatible with strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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